![molecular formula C20H20F3N3O5 B2985617 1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethoxy)phenyl)urea CAS No. 894019-44-4](/img/structure/B2985617.png)
1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethoxy)phenyl)urea
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Description
1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethoxy)phenyl)urea is a useful research compound. Its molecular formula is C20H20F3N3O5 and its molecular weight is 439.391. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
A study by Mistry et al. (2011) explored the corrosion inhibition performance of 1,3,5-triazinyl urea derivatives on mild steel in acidic conditions. These compounds demonstrated efficient corrosion inhibition, suggesting that similar urea derivatives could be explored for their corrosion inhibitory properties in various industrial applications (Mistry, Patel, Patel, & Jauhari, 2011).
Anticancer Activity
Feng et al. (2020) synthesized and evaluated a series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives for their antiproliferative activity against various cancer cell lines. The study found significant antiproliferative effects, indicating potential applications of similar compounds in cancer research (Feng, Li, Liang, Zhang, Tan, Ding, Wang, Liu, Hu, 2020).
Material Science
Cho et al. (2015) investigated the crystal structure of chlorfluazuron, a benzoylphenylurea insecticide, providing insights into the molecular arrangements that could be relevant for designing materials with specific properties (Cho, Kim, Lee, & Kim, 2015).
Electrochemical Studies
Pichlmaier et al. (2009) studied the electron transfer across multiple hydrogen bonds in ureapyrimidinedione-substituted vinyl ruthenium and osmium complexes, offering a basis for the development of advanced electrochemical sensors or devices (Pichlmaier, Winter, Zabel, & Záliš, 2009).
Antiproliferative Activity
Al-Sanea et al. (2018) synthesized a new series of 1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea derivatives and evaluated their in vitro antiproliferative activity against various cancer cell lines, indicating the potential therapeutic applications of such compounds in cancer treatment (Al-Sanea, Khan, Abdelazem, Lee, Mok, Gamal, Shaker, Afzal, Youssif, & Omar, 2018).
Properties
IUPAC Name |
1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[4-(trifluoromethoxy)phenyl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H20F3N3O5/c1-29-16-8-5-14(10-17(16)30-2)26-11-13(9-18(26)27)25-19(28)24-12-3-6-15(7-4-12)31-20(21,22)23/h3-8,10,13H,9,11H2,1-2H3,(H2,24,25,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDVGDMDKGKHXNR-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)NC3=CC=C(C=C3)OC(F)(F)F)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F3N3O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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